Prasugrel metabolite
Prasugrel metabolite
R-138727 is an organofluorine compound.
Brand Name:
Vulcanchem
CAS No.:
239466-74-1
VCID:
VC20786084
InChI:
InChI=1S/C18H20FNO3S/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22/h1-4,9,11,15,17,24H,5-8,10H2,(H,21,22)/b12-9-
SMILES:
C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S
Molecular Formula:
C18H20FNO3S
Molecular Weight:
349.4 g/mol
Prasugrel metabolite
CAS No.: 239466-74-1
Cat. No.: VC20786084
Molecular Formula: C18H20FNO3S
Molecular Weight: 349.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | R-138727 is an organofluorine compound. |
|---|---|
| CAS No. | 239466-74-1 |
| Molecular Formula | C18H20FNO3S |
| Molecular Weight | 349.4 g/mol |
| IUPAC Name | (2Z)-2-[1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-sulfanylpiperidin-3-ylidene]acetic acid |
| Standard InChI | InChI=1S/C18H20FNO3S/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22/h1-4,9,11,15,17,24H,5-8,10H2,(H,21,22)/b12-9- |
| Standard InChI Key | ZWUQVNSJSJHFPS-XFXZXTDPSA-N |
| Isomeric SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(/C(=C\C(=O)O)/C3)S |
| SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S |
| Canonical SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)S |
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